Perfluoroalkylation of simple inorganic molecules: A one step route to novel perfluoroalkylated compounds

Chemical Communications Pub Date: 2002-07-19 DOI: 10.1039/B205288C

Abstract

Reactions of (CH3)3SiRf (Rf = CF3, C2F5) with NOCl, NO/NO2, SO2, CO2, in the presence of caesium fluoride provide a one step synthetic route to perfluoroalkylated compounds in very good yields.

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